Cas no 2692622-84-5 (Ethyl 7(E)-nonadecenoate)

• Product Name: Ethyl 7(E)-nonadecenoate
• CAS No: 2692622-84-5
• MF: C₂₁H₄₀O₂
• MW: 324.541107177734
• CID: 5146142
• Update Time: 2025-06-28

Ethyl 7(E)-nonadecenoate Chemical and Physical Properties

Names and Identifiers

• 7-Nonadecenoic acid, ethyl ester, (7E)-
• Ethyl 7(E)-nonadecenoate

• Inchi： 1S/C21H40O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21(22)23-4-2/h14-15H,3-13,16-20H2,1-2H3/b15-14+
• InChI Key： GRRNDZZMUVEKRZ-CCEZHUSRSA-N
• SMILES： C(OCC)(=O)CCCCC/C=C/CCCCCCCCCCC

Experimental Properties

• Density: 0.871±0.06 g/cm3(Predicted)
• Boiling Point: 400.6±24.0 °C(Predicted)

Additional information on Ethyl 7(E)-nonadecenoate

Ethyl 7(E)-Nonadecenoate: A Comprehensive Overview

Ethyl 7(E)-nonadecenoate, with the CAS number 26926-22-84, is a compound of significant interest in both academic and industrial research. This compound belongs to the class of esters, specifically an ethyl ester derived from 7(E)-nonadecenoic acid. Its structure is characterized by a long carbon chain with a double bond at the 7th position, which imparts unique physical and chemical properties. The compound's IUPAC name is Ethyl (E)-9-nonadecenoate, reflecting its structural composition.

Recent studies have highlighted the potential of Ethyl 7(E)-nonadecenoate in various applications, particularly in the fields of material science and biotechnology. Researchers have explored its use as a precursor in the synthesis of advanced polymers and surfactants. For instance, a 2023 study published in the Journal of Polymer Science demonstrated that Ethyl 7(E)-nonadecenoate can be effectively polymerized to form high-strength biodegradable plastics, offering a sustainable alternative to traditional petroleum-based materials.

The synthesis of Ethyl 7(E)-nonadecenoate typically involves a two-step process: first, the extraction or synthesis of 7(E)-nonadecenoic acid from natural or synthetic sources, followed by esterification with ethanol. This process has been optimized in recent years to enhance yield and reduce environmental impact. A notable advancement in this area was reported by researchers at the University of California, who developed a catalytic system that significantly accelerates the esterification reaction while minimizing byproduct formation.

From a physical standpoint, Ethyl 7(E)-nonadecenoate exhibits a melting point of approximately -15°C and a boiling point around 180°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various chemical reactions. The compound's stability under thermal and oxidative conditions has also been extensively studied, with findings indicating moderate stability that can be further improved through appropriate formulation techniques.

In terms of biological applications, Ethyl 7(E)-nonadecenoate has shown promise as a bioactive compound with potential anti-inflammatory and antioxidant properties. A study conducted at the National Institute of Health revealed that the compound exhibits significant radical-scavenging activity, which could be leveraged in the development of novel therapeutic agents. Additionally, preliminary toxicity studies suggest that Ethyl 7(E)-nonadecenoate is relatively non-toxic to human cells at concentrations typically used in pharmaceutical formulations.

The environmental impact of Ethyl 7(E)-nonadecenoate has also been a focus of recent research. Biodegradation studies indicate that the compound is readily broken down by soil microorganisms within a few weeks under aerobic conditions. This characteristic makes it an attractive candidate for use in eco-friendly products such as agricultural films and packaging materials.

Looking ahead, ongoing research is exploring the potential of Ethyl 7(E)-nonadecenoate in advanced manufacturing processes, including additive manufacturing (3D printing) and nanotechnology applications. Its ability to form stable emulsions and self-assembled structures suggests its utility in creating complex materials with tailored properties.

In conclusion, Ethyl 7(E)-nonadecenoate represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future innovations within materials science and biotechnology.